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Compound of Interest

Compound Name: D-Glucose diethyl dithioacetal

Cat. No.: B167741

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, immediate safety and logistical information for the
handling of D-Glucose diethyl dithioacetal (CAS No. 1941-52-2). The following procedures
are designed to ensure the safe handling, storage, and disposal of this compound, minimizing
risks and ensuring a secure laboratory environment.

Hazard Assessment

D-Glucose diethyl dithioacetal is generally considered to be a non-hazardous substance.
Safety Data Sheets (SDS) indicate that the product in its pure form contains no substances at
concentrations considered to be hazardous to health.[1] It is a light cream-colored, crystalline
powder.[2] Despite its non-hazardous classification, adherence to standard laboratory safety
protocols is essential to prevent potential irritation and ensure personnel safety.

Physical and Chemical Properties

A summary of the key physical and chemical properties of D-Glucose diethyl dithioacetal is
provided in the table below.
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Property Value

CAS Number 1941-52-2

Molecular Formula C10H2205S2

Molecular Weight 286.41 g/mol [2]

Appearance Light cream or white to off-white crystalline
powder[1][2]

Melting Point 125-128 °C[2]

Odor No information available[1]

Solubility Soluble in water

Personal Protective Equipment (PPE)

While D-Glucose diethyl dithioacetal is not classified as hazardous, the use of appropriate
Personal Protective Equipment (PPE) is a mandatory laboratory practice to protect against
potential contact and unforeseen reactions.
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended. For prolonged
or repeated contact, consider
sulfur-free and accelerator-free
nitrile gloves to minimize the
risk of skin sensitization.[3][4]
[5] Always inspect gloves for

integrity before use.

Eye and Face Protection

Safety glasses with side

shields

Must be worn at all times when
handling the compound to
protect against accidental

splashes or dust particles.

Skin and Body Protection

Laboratory coat

A standard, long-sleeved
laboratory coat should be worn
to protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required

Under normal handling
conditions in a well-ventilated
area, respiratory protection is
not necessary.[1] If dust is
generated and ventilation is
inadequate, a dust mask may

be used.

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the integrity of D-Glucose diethyl

dithioacetal and ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure the work area, typically a laboratory bench, is clean

and uncluttered. Have all necessary equipment, including PPE, readily available.
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» Weighing and Transfer: Conduct weighing and transfer operations in a designated area.
Avoid generating dust. Use a spatula or other appropriate tool for transferring the solid.

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing. Stir until fully dissolved.

» Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Storage:
o Store in a tightly sealed container.
e Keep in a cool, dry, and well-ventilated place.[2]

e The recommended storage temperature is between 2-8 °C.[2]

First Aid Measures

In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek medical attention if irritation persists.[1]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ S
and shoes. Get medical attention if irritation

develops.[1]

Move to fresh air. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Seek medical attention if symptoms persist.[1]

Clean mouth with water and drink plenty of
Ingestion water afterward. Do NOT induce vomiting. Seek

medical attention.[1]
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Disposal Plan

As D-Glucose diethyl dithioacetal is considered non-hazardous, disposal should follow
standard procedures for non-hazardous chemical waste, in accordance with local, state, and
federal regulations.

Waste Classification:

e This product is not a RCRA hazardous waste.
Disposal Procedure:

e Solid Waste:

o Collect solid D-Glucose diethyl dithioacetal waste and any contaminated consumables
(e.g., weigh boats, paper towels) in a designated, properly labeled, and sealed container.

o The container should be clearly marked as "Non-Hazardous Waste" and include the
chemical name.

o Dispose of the container through your institution's chemical waste disposal program or a
licensed waste disposal company.[6]

e Liquid Waste (Solutions):

o For aqueous solutions, check with your institution's environmental health and safety office.
Small quantities of dilute, non-hazardous solutions may be permissible for drain disposal
with copious amounts of water, but this is subject to local regulations.

o For solutions in organic solvents, collect in a designated, labeled waste container for non-
hazardous liquid waste and dispose of it through your institution's chemical waste
program.

o Empty Containers:
o Rinse empty containers thoroughly with a suitable solvent (e.g., water).

o Deface the label on the empty container to prevent misuse.
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o Dispose of the rinsed, defaced container in the regular trash or as directed by your
institution's policies.

Workflow for Handling D-Glucose Diethyl
Dithioacetal
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Caption: Workflow for the safe handling and disposal of D-Glucose diethyl dithioacetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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